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Compound of Interest

Compound Name: Torilolone

Cat. No.: B1640725

Get Quote

Executive Summary & Compound Profile
Torilolone (CAS: 13018-09-2) is a bioactive sesquiterpenoid isolated primarily from Cnidium

monnieri and Torilis japonica. While often studied alongside its derivative Torilin, Torilolone
exhibits distinct hepatoprotective and antimicrobial properties.

Handling Torilolone requires specific attention to its lipophilicity. As a guaiane-type

sesquiterpenoid, it is prone to oxidation and aqueous precipitation ("crashing out") if protocols

are not strictly followed. This guide provides a standardized workflow to maintain compound

integrity and ensure experimental reproducibility.

Physicochemical Profile[1][2][3][4][5][6]
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Parameter Specification Notes

CAS Number 13018-09-2
Unique identifier for

verification.

Chemical Formula C₁₅H₂₄O₃ Sesquiterpenoid class.

Molecular Weight 252.35 g/mol
Essential for molarity

calculations.

Primary Solubility DMSO (~40 mg/mL)
Preferred solvent for stock

solutions.

Secondary Solubility Ethanol, Methanol
Viable, but higher evaporation

risk during storage.

Aqueous Solubility Negligible (< 1 mg/mL)
Critical Risk: Will precipitate in

water/PBS without carriers.

Appearance White to off-white powder
Visually inspect for

discoloration (oxidation).

Dissolution & Stock Preparation Protocol
Objective: Create a stable, high-concentration stock solution free of micro-precipitates.

Reagents & Equipment[5][7]
Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.9% (sterile filtered recommended).

Vials: Amber glass vials with Teflon-lined caps (to prevent plasticizer leaching and

photodegradation).

Gas: Nitrogen or Argon stream (optional but recommended for long-term storage).

Step-by-Step Methodology
Calculations: Determine the volume of DMSO required to achieve a 10 mM or 50 mM stock

solution.

Example: To dissolve 1 mg of Torilolone (MW 252.35) at 10 mM:
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Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the vial

containing the Torilolone powder. Do not add powder to the solvent, as static charge can

cause loss of material.

Solubilization:

Vortex vigorously for 30–60 seconds.

Troubleshooting: If the solution remains cloudy, sonicate in a water bath at ambient

temperature (20–25°C) for 2 minutes. Do not heat above 37°C as sesquiterpenoids can be

thermally labile.

Validation (The "Tyndall" Check): Hold the vial against a dark background and shine a

focused light beam through it. If a laser path is visible (scattering), the compound is not fully

dissolved. Repeat sonication.

Storage & Stability Architecture
Improper storage is the leading cause of batch-to-batch variability in sesquiterpenoid

bioassays.

Storage Matrix
State Temperature Duration

Container
Requirement

Solid Powder -20°C 3 Years
Desiccated, Amber

Vial

DMSO Stock -80°C 1 Year
Amber Vial, Teflon

Cap

DMSO Stock -20°C 3-6 Months
Amber Vial, Teflon

Cap

Aqueous Dilution 4°C / 37°C < 24 Hours Use immediately

The "Aliquot Rule"
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Never freeze-thaw the master stock more than once. Repeated temperature cycling induces

condensation inside the vial, introducing water into the hygroscopic DMSO, which causes

Torilolone to precipitate over time.

Protocol: Immediately after dissolution, aliquot the stock into single-use volumes (e.g., 20–50

µL) in amber microcentrifuge tubes.

Biological Assay Application (In Vitro)
Challenge: Torilolone is hydrophobic. Diluting a DMSO stock directly into a cell culture media

can cause immediate, microscopic precipitation that kills cells via physical stress rather than

chemical activity (a false positive).

Serial Dilution Workflow (Intermediate Solvent Method)
To prevent "shocking" the compound out of solution:

Step 1 (Stock): Thaw 10 mM DMSO stock.

Step 2 (Intermediate): Perform serial dilutions in DMSO first to create 1000x concentrates of

your final targets.

Target: 10 µM final in well.

Intermediate: Prepare 10 mM DMSO solution.

Step 3 (Final): Dilute the Intermediate 1:1000 into pre-warmed culture media.

Result: 10 µM Torilolone with 0.1% DMSO.

Note: Ensure the final DMSO concentration remains < 0.5% (v/v) to avoid solvent toxicity.

Visualization: Handling & Dilution Logic
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Figure 1: Torilolone Dissolution and Assay Preparation Workflow
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Caption: Logical flow from powder reconstitution to bioassay, emphasizing the critical QC check

and intermediate dilution steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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